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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339 Get Quote

This technical guide offers an in-depth overview of the core physical and chemical

characteristics of 2-Ethylnitrobenzene (CAS No. 612-22-6). Designed for researchers,

scientists, and professionals in drug development and chemical synthesis, this document

details the compound's structural attributes, physicochemical data, and key experimental

protocols. All quantitative data is summarized in tabular format for efficient comparison, and

essential processes are illustrated using Graphviz diagrams to clarify its synthesis and safety

considerations.

Appearance and Physical State
2-Ethylnitrobenzene, also known as o-nitroethylbenzene, is an aromatic nitro compound.[1][2]

At ambient temperature and pressure, it exists as a liquid.[3] Its appearance is consistently

described as an oily liquid, with its color ranging from colorless or pale yellow to light brown or

orange, depending on its purity.[1][2][3][4][5][6][7][8] The compound is noted to be insoluble in

water but demonstrates high solubility in common organic solvents, including ethanol, acetone,

and ether.[1][3][4][7][8][9]

Physicochemical Data
The key quantitative properties of 2-Ethylnitrobenzene are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₉NO₂ [1][2][3]

Molecular Weight 151.16 g/mol [1][2][3]

CAS Number 612-22-6 [1]

Appearance Yellow to light brown oily liquid [1][2][4][7][8]

Density 1.127 g/mL at 25°C [2][4][7]

Melting Point -13 to -10°C [2][3][4][7]

Boiling Point
172-174°C at 18 mmHg;

228°C at 760 mmHg
[1][2][3][4]

Flash Point 228°F (109°C) [4][7]

Refractive Index 1.537 (at 20°C) [2][4][7]

Solubility
Insoluble in water; Soluble in

ethanol, ether, acetone
[1][3][4][7][9]

Experimental Protocols
A. Synthesis of 2-Ethylnitrobenzene via Nitration of Ethylbenzene

The primary industrial method for producing 2-Ethylnitrobenzene is the nitration of

ethylbenzene.[2][3][4] This electrophilic aromatic substitution reaction typically yields a mixture

of ortho (2-Ethylnitrobenzene) and para (4-Ethylnitrobenzene) isomers, which are then

separated.[2]

Methodology:

Preparation of Nitrating Mixture: A mixture of concentrated sulfuric acid (H₂SO₄) and

concentrated nitric acid (HNO₃) is prepared in a reaction vessel. The sulfuric acid acts as a

catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).

Reaction: Ethylbenzene is added dropwise to the chilled nitrating mixture. The temperature

of the reaction is carefully controlled, typically using an ice bath, to prevent over-nitration and
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side reactions. The nitronium ion attacks the electron-rich benzene ring of ethylbenzene.

Quenching: After the reaction is complete, the mixture is slowly poured into ice water to

quench the reaction and dilute the acids.

Separation: The organic layer, containing the mixture of nitroethylbenzene isomers, is

separated from the aqueous layer using a separatory funnel.

Washing and Drying: The organic layer is washed with a dilute base (e.g., sodium

bicarbonate solution) to neutralize any remaining acid, followed by a water wash. It is then

dried over an anhydrous drying agent (e.g., magnesium sulfate).

Purification: The individual isomers are separated by fractional distillation under reduced

pressure.[1] 2-Ethylnitrobenzene is collected at its specific boiling point (172-174°C at 18

mmHg).[1][2][3][4]

B. General Protocol for Physical Property Determination

Melting and Boiling Points: Determined using standard laboratory equipment such as a

melting point apparatus or a distillation setup with a thermometer, calibrated under the

specified atmospheric or reduced pressure.

Density: Measured using a pycnometer or a digital density meter at a controlled temperature

(e.g., 25°C).

Refractive Index: Measured using a refractometer, typically at 20°C, with the value reported

for the D-line of the sodium spectrum.

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

handling and synthesis of 2-Ethylnitrobenzene.
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Caption: Experimental workflow for the synthesis of 2-Ethylnitrobenzene.
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Caption: Logical relationship between hazards and precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of 2-Ethylnitrobenzene]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1329339#2-ethylnitrobenzene-appearance-and-
physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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